Dimethyl 2-{[(2-methylphenyl)sulfonyl]amino}terephthalate

• Molecular Formula: C17H17NO6S
• Molecular Weight: 363.4 g/mol
• IUPAC Name: dimethyl 2-[(2-methylphenyl)sulfonylamino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C17H17NO6S/c1-11-6-4-5-7-15(11)25(21,22)18-14-10-12(16(19)23-2)8-9-13(14)17(20)24-3/h4-10,18H,1-3H3
• InChI Key: ORWRJNDTPRVXQH-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1S(=O)(=O)NC2=C(C=CC(=C2)C(=O)OC)C(=O)OC

Description

Dimethyl 2-{[(2-methylphenyl)sulfonyl]amino}terephthalate, commonly known as DMT, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of DMT is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in inflammation and cancer development. DMT has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules in the body. DMT has also been shown to inhibit the activity of certain proteins involved in cancer development, such as nuclear factor-kappa B (NF-κB).
Biochemical and Physiological Effects:
DMT has been shown to have a range of biochemical and physiological effects in various studies. In vitro studies have shown that DMT can inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in these cells. DMT has also been shown to have anti-inflammatory effects in vitro and in animal models of inflammation. In addition, DMT has been shown to have antioxidant properties and can scavenge free radicals in vitro.

Advantages and Limitations for Lab Experiments

DMT has several advantages for use in laboratory experiments, including its high purity and stability, and its potential applications in various fields. However, there are also some limitations to its use, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several potential future directions for research on DMT, including its use as a therapeutic agent for cancer and inflammatory diseases, its potential applications in materials science and drug delivery, and its use as a tool for studying the mechanisms of inflammation and cancer development. Further studies are needed to fully understand the mechanism of action of DMT and its potential applications in various fields.

Synthesis Methods

DMT can be synthesized using a variety of methods, including the reaction of dimethyl terephthalate with 2-methylbenzenesulfonyl chloride in the presence of a base catalyst. This method yields a high purity product and is commonly used in research laboratories.

Scientific Research Applications

DMT has been extensively studied for its potential applications in various fields, including materials science, drug delivery, and biomedical research. In materials science, DMT has been used as a building block for the synthesis of various polymers and composites due to its unique chemical structure. In drug delivery, DMT has been used as a carrier for the targeted delivery of drugs to specific tissues or organs. In biomedical research, DMT has been studied for its potential anti-inflammatory and anti-cancer properties.